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Abstract

This technical guide provides a comprehensive overview of the known chemical and physical
properties of 5,7-Dimethylundecane. Due to its nature as a specific branched alkane, publicly
available experimental data is limited. This document consolidates the existing information from
chemical databases and furnishes detailed, standard experimental protocols for the
determination of its key properties. This guide is intended to be a foundational resource for
professionals requiring information on 5,7-Dimethylundecane for research, synthesis, or
formulation purposes.

Introduction

5,7-Dimethylundecane is a branched-chain saturated hydrocarbon belonging to the alkane
family. Its structure consists of an eleven-carbon (undecane) backbone with two methyl group
substituents at the 5th and 7th positions. Like other alkanes, it is a nonpolar molecule, which
dictates many of its physical and chemical properties. Alkanes are generally characterized by
their low reactivity, serving primarily as solvents, lubricants, and fuels. Understanding the
specific properties of branched alkanes like 5,7-Dimethylundecane is crucial for applications
where precise physical characteristics, such as viscosity, boiling point, and solubility, are

paramount.
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Chemical Identity and Core Properties

The fundamental identifiers and properties of 5,7-Dimethylundecane are summarized below. It
is important to note that while core identifiers are well-established, specific experimental data
for physical properties such as boiling point, melting point, density, and solubility are not readily
available in public chemical databases.

Property Value Source
IUPAC Name 5,7-Dimethylundecane

Molecular Formula CisHzs [1]
Molecular Weight 184.36 g/mol [1]

CAS Number 17312-83-3 [1]
Boiling Point Data not available

Melting Point Data not available

Density Data not available

Solubility in Water Predicted to be insoluble

I _ Predicted to be soluble in
Solubility in Organic Solvents [2]
nonpolar solvents

Experimental Protocols for Property Determination

For researchers needing to ascertain the precise physical properties of 5,7-
Dimethylundecane, the following standard experimental protocols are recommended.

Determination of Boiling Point (Thiele Tube Method)

This method is suitable for small quantities of liquid samples.
Apparatus:

e Thiele tube
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Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Heat-stable fluid (e.g., mineral oil or silicone oil)
Bunsen burner or heating mantle

Stand and clamp

Procedure:

A few drops of 5,7-Dimethylundecane are placed into the small test tube.
The capillary tube is placed inside the test tube with its open end submerged in the liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is clamped and immersed in the Thiele tube containing the heating fluid,
ensuring the side arm is properly positioned for convection heating.

The Thiele tube is gently heated at the side arm.[3]

As the temperature rises, air trapped in the capillary tube will expand and escape as
bubbles.

Heating is continued until a continuous stream of bubbles emerges from the capillary tube.
The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[4]

Determination of Melting Point (Capillary Method)
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As 5,7-Dimethylundecane is a liquid at room temperature, this protocol would be applicable if
the substance is solid at lower temperatures.

Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point device)
o Capillary tubes (sealed at one end)

o Thermometer (calibrated)

e Mortar and pestle (if the sample needs to be solidified and powdered)

Procedure:

If the sample is liquid, it should be cooled until it solidifies and then finely powdered.

» A small amount of the powdered sample is packed into the sealed end of a capillary tube to a
depth of 2-3 mm.[5]

e The capillary tube is attached to a thermometer, with the sample aligned with the
thermometer bulb.

e The assembly is placed in the melting point apparatus.

e The sample is heated slowly, at a rate of approximately 1-2°C per minute as the expected
melting point is approached.[6]

e The temperature range is recorded from the point at which the first drop of liquid appears to
when the entire sample has melted. A pure compound will have a sharp melting range of 0.5-
1°C.[7]

Determination of Density (Hydrometer or Digital Density
Meter Method)

Using a Digital Density Meter (ASTM D4052):[8]

o Calibrate the digital density meter with dry air and deionized water.
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» Equilibrate the sample of 5,7-Dimethylundecane to the desired measurement temperature.

« Inject the sample into the oscillating U-tube of the density meter, ensuring no air bubbles are
present.

e The instrument measures the oscillation period of the U-tube filled with the sample and
calculates the density.

o Record the density reading, typically in g/cms3 or kg/m 3.
Using a Hydrometer (ASTM D1657):[1][9][10]

e Place a sample of 5,7-Dimethylundecane in a clear, cylindrical container of appropriate

size.
o Gently lower a calibrated hydrometer into the liquid until it floats freely.
e Ensure the hydrometer is not in contact with the sides of the container.

» Read the density from the scale on the hydrometer stem at the point where the surface of
the liquid meets the stem.

» Simultaneously, measure the temperature of the liquid, as density is temperature-dependent.

Determination of Solubility

Qualitative Solubility Test:

 To test for solubility in water, add approximately 0.1 mL of 5,7-Dimethylundecane to 3 mL of
water in a test tube. Shake the mixture vigorously for one minute. Observe if a single
homogeneous phase is formed (soluble) or if two distinct layers remain (insoluble). Given its
nonpolar nature, it is expected to be insoluble in water.[2]

 To test for solubility in organic solvents, repeat the above procedure using solvents of
varying polarity, such as ethanol, acetone, hexane, and toluene. 5,7-Dimethylundecane is
expected to be soluble in nonpolar organic solvents like hexane and toluene.[2][11]

Spectroscopic Data
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While a full suite of spectroscopic data is not widely published, mass spectrometry data is
available.

Mass Spectrometry: The mass spectrum of 5,7-Dimethylundecane is available through the
NIST WebBook. This data is crucial for the identification and structural elucidation of the
compound, typically showing fragmentation patterns characteristic of branched alkanes.

Logical Relationships and Visualization

The chemical and physical properties of 5,7-Dimethylundecane are direct consequences of its
molecular structure. The following diagram illustrates this relationship.
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Figure 1: Relationship between Structure and Properties of 5,7-Dimethylundecane
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Figure 1: Structure-Property Relationship

Conclusion

5,7-Dimethylundecane is a specific branched alkane for which detailed experimental data is
not extensively documented in public databases. This guide provides the foundational chemical
identity of the molecule and outlines standard, reliable experimental protocols for determining
its key physical properties. The provided information and methodologies serve as a valuable
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resource for scientists and researchers working with this compound, enabling them to generate

the

necessary data for their specific applications. The low reactivity and nonpolar nature,

characteristic of alkanes, are the primary determinants of its chemical behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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